Cas no 467451-91-8 (6-(Trifluoromethoxy)-1H-indole)

• Product Name: 6-(Trifluoromethoxy)-1H-indole
• CAS No: 467451-91-8
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• MDL: MFCD01632176
• CID: 1025553
• PubChem ID: 22048958
• Update Time: 2025-04-20

6-(Trifluoromethoxy)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethoxy)-1H-indole
• 6-(trifluoromethoxy)indole
• 6-trifluoromethoxyindole
• DODJNBPQUZSJKO-UHFFFAOYSA-N
• 6-TRIFLUOROMETHOXY-1H-INDOLE
• FCH1332814
• SY033204
• AB0025021
• AX8225603
• W6404
• ST24024234
• T119061
• EN300-7359518
• DB-296374
• A872235
• AKOS015919776
• 467451-91-8
• MFCD01632176
• CS-W002800
• SCHEMBL981786
• DTXSID60621997
• DS-1737

• MDL： MFCD01632176
• Inchi： 1S/C9H6F3NO/c10-9(11,12)14-7-2-1-6-3-4-13-8(6)5-7/h1-5,13H
• InChI Key： DODJNBPQUZSJKO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2C=CNC=2C=1)(F)F

Computed Properties

• Exact Mass: 201.04014830g/mol
• Monoisotopic Mass: 201.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.413±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 247.5±35.0 ºC (760 Torr),
• Flash Point: 103.5±25.9 ºC,
• Solubility: Very slightly soluble (0.42 g/l) (25 º C),
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

6-(Trifluoromethoxy)-1H-indole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles